Cas no 1902907-64-5 (N-(octahydro-1,4-benzodioxin-6-yl)pyridine-3-carboxamide)

• Product Name: N-(octahydro-1,4-benzodioxin-6-yl)pyridine-3-carboxamide
• CAS No: 1902907-64-5
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 6039867
• PubChem ID: 92091754
• Update Time: 2025-05-26

N-(octahydro-1,4-benzodioxin-6-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(octahydro-1,4-benzodioxin-6-yl)pyridine-3-carboxamide
• 1902907-64-5
• CHEMBL4973887
• N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)pyridine-3-carboxamide
• F6482-2036
• N-(octahydrobenzo[b][1,4]dioxin-6-yl)nicotinamide
• AKOS025354127

• Inchi： 1S/C14H18N2O3/c17-14(10-2-1-5-15-9-10)16-11-3-4-12-13(8-11)19-7-6-18-12/h1-2,5,9,11-13H,3-4,6-8H2,(H,16,17)
• InChI Key： YRWKVAQIBZEICK-UHFFFAOYSA-N
• SMILES： O1CCOC2CCC(CC12)NC(C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 262.13174244g/mol
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(octahydro-1,4-benzodioxin-6-yl)pyridine-3-carboxamide

Research Brief on N-(octahydro-1,4-benzodioxin-6-yl)pyridine-3-carboxamide (CAS: 1902907-64-5)

N-(octahydro-1,4-benzodioxin-6-yl)pyridine-3-carboxamide (CAS: 1902907-64-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodioxin-pyridine hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of N-(octahydro-1,4-benzodioxin-6-yl)pyridine-3-carboxamide involves a multi-step process that ensures high purity and yield. Key steps include the condensation of octahydro-1,4-benzodioxin-6-amine with pyridine-3-carboxylic acid derivatives under optimized reaction conditions. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Recent improvements in synthetic routes have enhanced scalability, making it feasible for large-scale production in preclinical and clinical settings.

Pharmacological evaluations of N-(octahydro-1,4-benzodioxin-6-yl)pyridine-3-carboxamide have revealed its high affinity for specific neurotransmitter receptors, particularly those involved in neuropsychiatric disorders. In vitro studies demonstrate its selective binding to serotonin and dopamine receptors, suggesting potential applications in treating depression, anxiety, and schizophrenia. Furthermore, in vivo models have shown favorable pharmacokinetic profiles, including good blood-brain barrier penetration and metabolic stability, which are critical for CNS-targeted therapeutics.

Recent preclinical studies have explored the therapeutic efficacy of N-(octahydro-1,4-benzodioxin-6-yl)pyridine-3-carboxamide in animal models of neurodegenerative diseases. Results indicate that the compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings are particularly relevant for conditions such as Alzheimer's and Parkinson's diseases, where current treatment options are limited. The compound's ability to modulate key pathological pathways highlights its potential as a disease-modifying agent.

Despite its promising properties, challenges remain in the development of N-(octahydro-1,4-benzodioxin-6-yl)pyridine-3-carboxamide as a therapeutic agent. Issues such as dose-dependent toxicity and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Additionally, comprehensive clinical trials are required to validate its safety and efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, N-(octahydro-1,4-benzodioxin-6-yl)pyridine-3-carboxamide (CAS: 1902907-64-5) represents a promising candidate for the treatment of CNS disorders. Its unique chemical structure, combined with favorable pharmacological properties, positions it as a valuable tool for both basic research and therapeutic development. Continued research efforts will be crucial to unlocking its full potential and addressing the remaining challenges in its path to clinical application.